Cas no 1569269-05-1 (9′-Deoxy-8′-oxoherbicidin B)

• Product Name: 9′-Deoxy-8′-oxoherbicidin B
• CAS No: 1569269-05-1
• MF: C₁₈H₂₁N₅O₈
• MW: 435.39
• CID: 5530857
• PubChem ID: 139586284
• Update Time: 2024-03-02

9′-Deoxy-8′-oxoherbicidin B Chemical and Physical Properties

Names and Identifiers

• D-glycero-α-L-ido-7,8-Undecodiulo-7,3-pyranose-1,4-furanuronic acid, 1-(6-amino-9H-purin-9-yl)-6,10-anhydro-1,5,9-trideoxy-2-O-methyl-, methyl ester, (7R)- (ACI)
• methyl (1R,3S,4R,5R,7R,9R,11S)-5-(6-aminopurin-9-yl)-1-hydroxy-4-methoxy-13-oxo-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate
• 9'-Deoxy-8'-oxoherbicidin B
• 1569269-05-1
• CHEBI:219463
• Methyl (2R,3R,3aS,4aR,7S,8aR,9aR)-2-(6-amino-9H-purin-9-yl)-4a-hydroxy-3-methoxy-5-oxodecahydrofuro[3,2-b]pyrano[2,3-e]pyran-7-carboxylate
• 9′-Deoxy-8′-oxoherbicidin B

• Inchi： 1S/C18H21N5O8/c1-27-13-12-7(30-16(13)23-6-22-11-14(19)20-5-21-15(11)23)4-10-18(26,31-12)9(24)3-8(29-10)17(25)28-2/h5-8,10,12-13,16,26H,3-4H2,1-2H3,(H2,19,20,21)/t7-,8+,10-,12+,13-,16-,18+/m1/s1
• InChI Key： DVKNAPSPUAABNS-SOUYVPNJSA-N
• SMILES： O([C@H]1[C@H](N2C=NC3=C(N=CN=C23)N)O[C@]2([H])C[C@@]3([H])O[C@@H](CC([C@@]3(O[C@@]21[H])O)=O)C(=O)OC)C

Computed Properties

• Exact Mass: 435.13901265g/mol
• Monoisotopic Mass: 435.13901265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 170Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines